
HO-PEG13-OH chemical structure and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HO-PEG13-OH

Cat. No.: B102088 Get Quote

In-Depth Technical Guide: HO-PEG13-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of HO-PEG13-OH, a monodisperse polyethylene glycol (PEG) derivative widely

utilized in biomedical research and drug development. Its defined chain length and terminal

hydroxyl groups make it a valuable building block for conjugation, linkers, and surface

modifications.

Chemical Identity and Properties
HO-PEG13-OH, also known as 3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxaoctatriacontane-

1,38-diol, is a hydrophilic polymer with 13 ethylene glycol units. The terminal hydroxyl groups

provide reactive sites for further chemical modifications.
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Identifier Value

Full Name
3,6,9,12,15,18,21,24,27,30,33,36-

Dodecaoxaoctatriacontane-1,38-diol[1]

Synonyms Diol PEG13, PEG13[1]

CAS Number 17598-96-8[1][2][3]

Molecular Formula C26H54O14[1][2][3]

Molecular Weight 590.7 g/mol [1][2][3]

Appearance Colorless or White[2][3]

Purity ≥95%[2][3][4]

Applications in Research and Development
HO-PEG13-OH is a versatile molecule with a range of applications, primarily centered around

its use as a flexible, hydrophilic linker.

PROTACs: It is frequently employed as a linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs)[4][5][6]. The PEG chain connects a ligand for a target protein and a

ligand for an E3 ubiquitin ligase, facilitating the degradation of the target protein.

Bioconjugation: The terminal hydroxyl groups can be activated or modified to conjugate with

other molecules such as peptides, proteins, antibodies, and small molecule drugs. This

process, known as PEGylation, can improve the solubility, stability, and pharmacokinetic

properties of the conjugated molecule.

Surface Modification: HO-PEG13-OH can be used to modify the surfaces of nanoparticles,

liposomes, and medical devices to reduce non-specific protein adsorption and improve

biocompatibility.

Drug Delivery: As a component of drug delivery systems, it can be used to create hydrogels

and other matrices for controlled release applications.

Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://purepeg.com/product/ho-peg13-oh/
https://purepeg.com/product/ho-peg13-oh/
https://purepeg.com/product/ho-peg13-oh/
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-5-grams/pur-233413-5l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-1-gram/pur-233413-1l
https://purepeg.com/product/ho-peg13-oh/
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-5-grams/pur-233413-5l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-1-gram/pur-233413-1l
https://purepeg.com/product/ho-peg13-oh/
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-5-grams/pur-233413-5l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-1-gram/pur-233413-1l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-5-grams/pur-233413-5l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-1-gram/pur-233413-1l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-5-grams/pur-233413-5l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-1-gram/pur-233413-1l
https://www.kklmed.com/product/91653.html
https://www.benchchem.com/product/b102088?utm_src=pdf-body
https://www.kklmed.com/product/91653.html
https://www.medchemexpress.com/ho-peg13-oh.html
https://www.ambeed.com/products/ho-peg13-oh.html
https://www.benchchem.com/product/b102088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical structure of HO-PEG13-OH consists of a repeating chain of 13 ethylene glycol

units capped by hydroxyl groups at both ends.

Chemical structure of HO-PEG13-OH.

Storage and Handling
For long-term storage, HO-PEG13-OH should be kept at -20°C.[4] It can be stored at 4°C for

shorter periods.[4] When in solvent, it is recommended to store at -80°C for up to six months or

-20°C for one month.[4] The compound is typically shipped at room temperature in the

continental US.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b102088?utm_src=pdf-body
https://www.benchchem.com/product/b102088?utm_src=pdf-body
https://www.benchchem.com/product/b102088?utm_src=pdf-body
https://www.kklmed.com/product/91653.html
https://www.kklmed.com/product/91653.html
https://www.kklmed.com/product/91653.html
https://www.kklmed.com/product/91653.html
https://www.medchemexpress.com/ho-peg13-oh.html
https://www.benchchem.com/product/b102088?utm_src=pdf-custom-synthesis
https://purepeg.com/product/ho-peg13-oh/
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-5-grams/pur-233413-5l
https://www.calpaclab.com/high-purity-peg-reagent-ho-peg13-oh-95-min-purity-1-gram/pur-233413-1l
https://www.kklmed.com/product/91653.html
https://www.medchemexpress.com/ho-peg13-oh.html
https://www.ambeed.com/products/ho-peg13-oh.html
https://www.benchchem.com/product/b102088#ho-peg13-oh-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b102088#ho-peg13-oh-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b102088#ho-peg13-oh-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b102088#ho-peg13-oh-chemical-structure-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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